2-((4-chlorophenyl)thio)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)acetamide hydrochloride
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Description
2-((4-chlorophenyl)thio)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C15H17Cl2N3OS2 and its molecular weight is 390.34. The purity is usually 95%.
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Scientific Research Applications
ACAT Inhibitors for Disease Treatment
Compounds with similar structures have been identified as potent inhibitors of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, showing significant selectivity over ACAT-2. These inhibitors have been highlighted for their potential in treating diseases related to ACAT-1 overexpression, demonstrating the importance of such compounds in developing therapeutic agents for incurable diseases (K. Shibuya et al., 2018).
Synthesis and Application in Medicinal Chemistry
Research into the synthesis of heteroaryl-pyridinium salts and condensed 3-amino-pyrid-2-ones illustrates the versatility of similar compounds in medicinal chemistry, providing foundational knowledge for further drug development and synthesis of novel therapeutic agents (M. Rehwald et al., 2000).
Development of Insecticidal Agents
Similar compounds have been synthesized and evaluated for their insecticidal activities, specifically against the cotton leafworm, Spodoptera littoralis. This highlights another potential application of such compounds in agricultural sciences to develop safer and more effective pest control solutions (A. Fadda et al., 2017).
Contributions to Heterocyclic Chemistry
The synthesis of novel heterocyclic compounds, such as N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, exemplifies the ongoing efforts to explore the chemical space of heterocyclic chemistry for potential therapeutic and industrial applications (I. Palamarchuk et al., 2019).
Exploration of Novel Synthetic Pathways
Research into the synthesis of various heterocycles incorporating a thiadiazole moiety against different biological targets further illustrates the potential of such compounds in medicinal chemistry and drug discovery, showcasing the diversity of applications and the importance of continued exploration in this field (A. Aly et al., 2008).
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3OS2.ClH/c1-19-7-6-12-13(8-19)22-15(17-12)18-14(20)9-21-11-4-2-10(16)3-5-11;/h2-5H,6-9H2,1H3,(H,17,18,20);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FINUZRNLMYTZSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)SC(=N2)NC(=O)CSC3=CC=C(C=C3)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17Cl2N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.